Cas no 1672709-44-2 (benzyl N-(3,4-dibromophenyl)carbamate)

• Product Name: benzyl N-(3,4-dibromophenyl)carbamate
• CAS No: 1672709-44-2
• MF: C₁₄H₁₁Br₂NO₂
• MW: 385.050642251968
• CID: 5618796
• PubChem ID: 165929155
• Update Time: 2025-05-20

benzyl N-(3,4-dibromophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3,4-dibromophenyl)carbamate
• EN300-28302191
• 1672709-44-2

• Inchi： 1S/C14H11Br2NO2/c15-12-7-6-11(8-13(12)16)17-14(18)19-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
• InChI Key： NJXLHRZGFFLKMV-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 384.91360g/mol
• Monoisotopic Mass: 382.91565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(3,4-dibromophenyl)carbamate

Recent Advances in the Study of Benzyl N-(3,4-dibromophenyl)carbamate (CAS: 1672709-44-2)

Benzyl N-(3,4-dibromophenyl)carbamate (CAS: 1672709-44-2) is a brominated carbamate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a bioactive scaffold. This compound belongs to a class of molecules known for their diverse pharmacological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. Recent studies have focused on elucidating its molecular interactions, synthetic pathways, and therapeutic potential, positioning it as a promising candidate for drug development.

The synthesis of benzyl N-(3,4-dibromophenyl)carbamate typically involves the reaction of 3,4-dibromoaniline with benzyl chloroformate under basic conditions. Recent advancements in synthetic methodologies have improved yields and reduced reaction times, making it more accessible for large-scale production. Researchers have also explored its structural analogs to enhance bioavailability and reduce potential toxicity, highlighting the compound's versatility as a chemical building block.

In pharmacological studies, benzyl N-(3,4-dibromophenyl)carbamate has demonstrated notable activity against several cancer cell lines, including breast and lung cancer. Mechanistic investigations suggest that it induces apoptosis through the mitochondrial pathway and modulates key signaling proteins such as Bcl-2 and caspase-3. Additionally, its antimicrobial properties against drug-resistant bacterial strains have been documented, with studies indicating synergistic effects when combined with existing antibiotics.

Recent structural-activity relationship (SAR) studies have identified critical functional groups responsible for its bioactivity, paving the way for the design of more potent derivatives. Computational modeling and molecular docking simulations have further elucidated its binding interactions with target proteins, providing insights into its mechanism of action at the atomic level.

Despite these promising findings, challenges remain in optimizing its pharmacokinetic properties and minimizing off-target effects. Ongoing research aims to address these limitations through formulation strategies and targeted delivery systems. The compound's potential as a lead molecule in drug discovery continues to drive interdisciplinary collaborations, bridging chemistry, biology, and medicine.

In conclusion, benzyl N-(3,4-dibromophenyl)carbamate (CAS: 1672709-44-2) represents a compelling area of research in chemical biology. Its multifaceted pharmacological profile and synthetic adaptability underscore its significance in the development of novel therapeutic agents. Future studies are expected to explore its clinical applications and expand its utility in precision medicine.